3-(2-bromophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)propanamide
Description
3-(2-bromophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C16H22BrNO3S and its molecular weight is 388.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Properties
A study on the synthesis and cyclization of arylsubstituted halogen(thiocyanato)amides containing the 4-acetylphenyl fragment, which shares structural similarities with the compound , revealed their potential in developing antimicrobial agents. These compounds demonstrated notable antibacterial and antifungal activities, highlighting the potential of structurally related compounds, including 3-(2-bromophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)propanamide, in antimicrobial research (Baranovskyi et al., 2018).
Post-Polymerization Functionalization
The compound's structural components, particularly the bromophenyl and thiophene groups, are reminiscent of those used in the synthesis of well-defined regioregular head-to-tail glycopolythiophenes through post-polymerization functionalization. This approach yields highly water-soluble polymers with potential applications in biotechnology and materials science, suggesting that 3-(2-bromophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)propanamide could be a valuable precursor or component in polymer research (Xue et al., 2007).
Carbonic Anhydrase Inhibition
Research on bromophenols, including (2-Bromo-3,4-dimethoxyphenyl)(3,4-dimethoxyphenyl)methanone and its derivatives, has demonstrated their capacity to inhibit carbonic anhydrase, a critical enzyme involved in various physiological processes. This suggests potential therapeutic applications for related compounds like 3-(2-bromophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)propanamide in treating conditions such as glaucoma, epilepsy, and osteoporosis (Balaydın et al., 2012).
Nematicidal Activity
The synthesis and bioevaluation of various substituted phenyl propanamides have indicated their effectiveness against the root-knot nematode, Meloidogyne javanica. This demonstrates the potential agricultural applications of 3-(2-bromophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)propanamide and related compounds in controlling nematode pests (Kumari et al., 2014).
properties
IUPAC Name |
3-(2-bromophenyl)-N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22BrNO3S/c17-14-4-2-1-3-13(14)5-6-15(20)18-11-16(21-9-8-19)7-10-22-12-16/h1-4,19H,5-12H2,(H,18,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCMYWHBIQFFVSE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1(CNC(=O)CCC2=CC=CC=C2Br)OCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22BrNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-bromophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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